Cas no 438454-73-0 (8-{[4-(diphenylmethyl)piperazin-1-yl]sulfonyl}quinoline)

8-{[4-(Diphenylmethyl)piperazin-1-yl]sulfonyl}quinoline is a structurally complex quinoline derivative featuring a diphenylmethyl-substituted piperazine sulfonyl moiety. This compound is of interest in medicinal chemistry and pharmaceutical research due to its potential as a scaffold for developing bioactive molecules. The sulfonyl linker enhances stability and may influence binding interactions, while the diphenylmethyl group contributes to lipophilicity, potentially improving membrane permeability. The quinoline core offers a versatile platform for further functionalization, making this compound valuable for structure-activity relationship studies. Its synthetic utility lies in its modular design, enabling modifications to optimize pharmacokinetic or pharmacodynamic properties. Researchers may explore its applications in targeting enzymes or receptors where such hybrid architectures are relevant.
8-{[4-(diphenylmethyl)piperazin-1-yl]sulfonyl}quinoline structure
438454-73-0 structure
Product Name:8-{[4-(diphenylmethyl)piperazin-1-yl]sulfonyl}quinoline
CAS No:438454-73-0
MF:C26H25N3O2S
MW:443.560604810715
MDL:MFCD02180215
CID:4714280
Update Time:2025-06-10

8-{[4-(diphenylmethyl)piperazin-1-yl]sulfonyl}quinoline Chemical and Physical Properties

Names and Identifiers

    • 4-(DIPHENYLMETHYL)-1-(8-QUINOLYLSULFONYL)PIPERAZINE
    • 8-((4-benzhydrylpiperazin-1-yl)sulfonyl)quinoline
    • 8-{[4-(diphenylmethyl)piperazin-1-yl]sulfonyl}quinoline
    • 8-(4-benzhydrylpiperazin-1-yl)sulfonylquinoline
    • Oprea1_820419
    • STK428282
    • ST50923734
    • 1-(diphenylmethyl)-4-(8-quinolylsulfonyl)piperazine
    • 8-[4-(diphenylmethyl)piperazine-
    • MDL: MFCD02180215
    • Inchi: 1S/C26H25N3O2S/c30-32(31,24-15-7-13-21-14-8-16-27-25(21)24)29-19-17-28(18-20-29)26(22-9-3-1-4-10-22)23-11-5-2-6-12-23/h1-16,26H,17-20H2
    • InChI Key: YLZHPQXNSZDDIV-UHFFFAOYSA-N
    • SMILES: S(C1=CC=CC2=CC=CN=C12)(N1CCN(C(C2C=CC=CC=2)C2C=CC=CC=2)CC1)(=O)=O

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 5
  • Complexity: 670
  • Topological Polar Surface Area: 61.9

8-{[4-(diphenylmethyl)piperazin-1-yl]sulfonyl}quinoline Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB164652-1 g
4-(Diphenylmethyl)-1-(8-quinolylsulfonyl)piperazine
438454-73-0
1g
€211.30 2023-05-08
abcr
AB164652-5 g
4-(Diphenylmethyl)-1-(8-quinolylsulfonyl)piperazine
438454-73-0
5g
€377.50 2023-05-08
abcr
AB164652-10 g
4-(Diphenylmethyl)-1-(8-quinolylsulfonyl)piperazine
438454-73-0
10g
€482.50 2023-05-08
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1393825-1mg
8-((4-Benzhydrylpiperazin-1-yl)sulfonyl)quinoline
438454-73-0 98%
1mg
¥482.00 2024-05-13
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1393825-2mg
8-((4-Benzhydrylpiperazin-1-yl)sulfonyl)quinoline
438454-73-0 98%
2mg
¥630.00 2024-05-13
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1393825-5mg
8-((4-Benzhydrylpiperazin-1-yl)sulfonyl)quinoline
438454-73-0 98%
5mg
¥546.00 2024-05-13
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1393825-10mg
8-((4-Benzhydrylpiperazin-1-yl)sulfonyl)quinoline
438454-73-0 98%
10mg
¥945.00 2024-05-13
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1393825-20mg
8-((4-Benzhydrylpiperazin-1-yl)sulfonyl)quinoline
438454-73-0 98%
20mg
¥1117.00 2024-05-13
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1393825-25mg
8-((4-Benzhydrylpiperazin-1-yl)sulfonyl)quinoline
438454-73-0 98%
25mg
¥1417.00 2024-05-13
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1393825-50mg
8-((4-Benzhydrylpiperazin-1-yl)sulfonyl)quinoline
438454-73-0 98%
50mg
¥1533.00 2024-05-13

Additional information on 8-{[4-(diphenylmethyl)piperazin-1-yl]sulfonyl}quinoline

Comprehensive Overview of 8-{[4-(Diphenylmethyl)piperazin-1-yl]sulfonyl}quinoline (CAS No. 438454-73-0)

8-{[4-(Diphenylmethyl)piperazin-1-yl]sulfonyl}quinoline, with the CAS number 438454-73-0, is a sophisticated organic compound that has garnered significant attention in pharmaceutical and chemical research. This molecule features a quinoline core, a sulfonyl linker, and a diphenylmethyl-piperazine moiety, making it a versatile scaffold for drug discovery. Researchers are particularly interested in its potential applications due to its unique structural properties, which may influence receptor binding and bioavailability.

The compound’s molecular structure is a focal point for studies targeting central nervous system (CNS) disorders, a hot topic in modern medicine. With increasing global interest in neurodegenerative diseases and mental health, 8-{[4-(diphenylmethyl)piperazin-1-yl]sulfonyl}quinoline is being explored for its potential interactions with neurotransmitter receptors. Its piperazine component is often associated with psychoactive compounds, which aligns with current trends in precision medicine and personalized therapeutics.

From a synthetic chemistry perspective, the sulfonyl group in this compound enhances its stability and solubility, critical factors for drug formulation. This attribute is particularly relevant given the rising demand for bioavailable small molecules in the pharmaceutical industry. The diphenylmethyl segment further contributes to its lipophilicity, a property often linked to blood-brain barrier penetration—a key consideration for CNS-targeted drugs.

In recent years, the scientific community has emphasized the importance of structure-activity relationships (SAR) in drug design. 8-{[4-(diphenylmethyl)piperazin-1-yl]sulfonyl}quinoline serves as an excellent candidate for SAR studies due to its modular architecture. Researchers are investigating how modifications to its quinoline or piperazine units could optimize its pharmacokinetic profile. Such investigations are frequently searched in academic databases, reflecting the compound’s relevance in medicinal chemistry.

The compound’s potential extends beyond therapeutics. Its fluorescence properties, derived from the quinoline core, make it a candidate for biomolecular imaging. This application aligns with the growing interest in non-invasive diagnostic tools, a trending topic in biotechnology and molecular biology. Additionally, its sulfonamide linkage is a common feature in enzyme inhibitors, sparking curiosity about its role in targeted therapy for metabolic diseases.

As the demand for novel chemical entities rises, CAS No. 438454-73-0 stands out as a promising subject for high-throughput screening. Its compatibility with combinatorial chemistry techniques further enhances its appeal in drug discovery pipelines. Given the surge in AI-driven drug design, this compound’s structural data could be invaluable for machine learning models predicting bioactivity.

In summary, 8-{[4-(diphenylmethyl)piperazin-1-yl]sulfonyl}quinoline represents a multifaceted compound with applications spanning pharmacology, diagnostics, and chemical biology. Its CAS number 438454-73-0 serves as a gateway to a wealth of research opportunities, particularly in areas like CNS drug development and molecular imaging. As scientific inquiry evolves, this molecule is poised to remain a key player in advancing innovative therapeutics and cutting-edge technologies.

Recommended suppliers
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd